N-Pent-4-yn-2-ylpyridine-3-carboxamide

• IUPAC Name: N-pent-4-yn-2-ylpyridine-3-carboxamide
• InChI: InChI=1S/C11H12N2O/c1-3-5-9(2)13-11(14)10-6-4-7-12-8-10/h1,4,6-9H,5H2,2H3,(H,13,14)
• InChI Key: QVAQZLUAFZBVRY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC#C)NC(=O)C1=CN=CC=C1
• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-Pent-4-yn-2-ylpyridine-3-carboxamide” include a molecular weight of 188.23 and a purity of 95%. It is a powder at room temperature.

Scientific Research Applications

Synthesis and Structural Analysis

The flexibility in the structure of ligands related to N-Pent-4-yn-2-ylpyridine-3-carboxamide allows for the synthesis of complex compounds with varied applications. For instance, the study by Rowland et al. (2001) demonstrates how ligands containing pyridine 2-carboxamide units can lead to the formation of monomeric and dimeric copper(II) complexes, showcasing the structural variation due to ligand flexibility (Rowland et al., 2001).

Material Science Applications

In the field of materials science, Choi and Jung (2004) explored the synthesis and characterization of new aromatic polyamides containing n-alkylphenylimide units, offering insights into materials with enhanced thermal stability and solubility. This research indicates the potential of carboxamide derivatives in developing advanced materials (Choi & Jung, 2004).

Medicinal Chemistry and Drug Discovery

In medicinal chemistry, derivatives of pyridine carboxamides have been explored for their antimicrobial properties, as illustrated by the work of Flefel et al. (2018), who synthesized and evaluated macrocyclic pentaazapyridines and dipeptide pyridine derivatives for antimicrobial activities (Flefel et al., 2018).

Catalysis and Chemical Reactions

The reactivity of complexes containing carboxamido nitrogen has been a subject of interest, as demonstrated by Ghosh et al. (2004), who synthesized manganese nitrosyl complexes with photolabile NO, highlighting the significance of carboxamide derivatives in catalysis and chemical synthesis (Ghosh et al., 2004).

Fungicide Development

Exploring the structure-activity relationship of carboxin-related carboxamides, Yoshikawa et al. (2011) identified potent fungicides for various plant diseases, underscoring the role of carboxamide derivatives in agriculture and pest control (Yoshikawa et al., 2011).

Safety and Hazards

The safety information available indicates that “N-Pent-4-yn-2-ylpyridine-3-carboxamide” has several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.